molecular formula C4H3BrF6 B3254369 2-Bromo-1,1,1,4,4,4-hexafluorobutane CAS No. 2366-01-0

2-Bromo-1,1,1,4,4,4-hexafluorobutane

Cat. No. B3254369
CAS RN: 2366-01-0
M. Wt: 244.96 g/mol
InChI Key: VFDODVLSQUKPSN-UHFFFAOYSA-N
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Description

2-Bromo-1,1,1,4,4,4-hexafluorobutane is a chemical compound . It is a derivative of hexafluorobut-2-ene . This compound is used in laboratory chemicals, the manufacture of substances, and scientific research and development .


Synthesis Analysis

The synthesis of 2-Bromo-1,1,1,4,4,4-hexafluorobutane involves a series of reactions starting from commercially available hydrofluoroolefins 1,1,1,4,4,4-hexafluorobut-2-enes . The process involves halogenation and dehydrohalogenation . The reaction of 1,1,1,4,4,4-hexafluorobut-2-ene (1a) under UV irradiation leads to the formation of 2,3-dibromo-1,1,1,4,4,4-hexafluorobutane (2). Subsequent dehydrobromination of compound 2 by treatment with alcoholic potassium hydroxide formed a mixture of isomers 2-bromo-1,1,1,4,4,4-hexafluorobut-2-ene (3a,b) with a yield in two stages of 48% .


Chemical Reactions Analysis

The chemical reactions of 2-Bromo-1,1,1,4,4,4-hexafluorobutane involve a series of halogenation and dehydrohalogenation reactions . The compound is prepared from commercially available hydrofluoroolefins 1,1,1,4,4,4-hexafluorobut-2-enes . Some reactions of synthesized 2-halo-1,1,1,4,4,4-hexafluorobut-2-enes have been investigated .

Scientific Research Applications

Synthesis and Chemical Reactions

  • Synthesis Methodology : 2-Bromo-1,1,1,4,4,4-hexafluorobutane can be formed as a minor product in the reaction of bromine trifluoride (BrF3) with succinonitrile, demonstrating BrF3's ability to convert nitriles to trifluoromethyl moieties (Baker, Ruzicka, & Tinker, 1999).
  • Copolymerization Applications : This compound has potential use in copolymerization processes, such as in the co-telomerization of 4-bromo- and 4-chloroheptafluoro-1,2-epoxybutanes with hexafluoropropene oxide derived acid fluorides, which are important for polymer chemistry (Ito et al., 1979).

Photodynamics and Physical Properties

  • Photodynamics Studies : Investigations on 2-bromobutane, closely related to 2-Bromo-1,1,1,4,4,4-hexafluorobutane, have provided insights into photodynamics, particularly concerning the C-Br bond breaking under specific conditions (Palazzetti et al., 2016).

Molecular and Spectral Analysis

  • Rotational Isomerism : Studies on halogenoalkanes, including compounds similar to 2-Bromo-1,1,1,4,4,4-hexafluorobutane, have explored rotational isomerism through Raman and infrared spectra analysis, contributing to a deeper understanding of molecular structures and behaviors (Ogawa et al., 1978).

Safety and Hazards

2-Bromo-1,1,1,4,4,4-hexafluorobutane is classified as Acute Tox. 3 (Oral), Acute Tox. 3 (Dermal), Acute Tox. 3 (Inhalation), Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3 . It is toxic if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation. It may cause respiratory irritation . Safety measures include avoiding breathing fumes, mist, spray, vapors, washing skin thoroughly after handling, not eating, drinking, or smoking when using this product, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and storing in a well-ventilated place .

properties

IUPAC Name

2-bromo-1,1,1,4,4,4-hexafluorobutane
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H3BrF6/c5-2(4(9,10)11)1-3(6,7)8/h2H,1H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VFDODVLSQUKPSN-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(C(C(F)(F)F)Br)C(F)(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H3BrF6
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10856550
Record name 2-Bromo-1,1,1,4,4,4-hexafluorobutane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10856550
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

244.96 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Bromo-1,1,1,4,4,4-hexafluorobutane

CAS RN

2366-01-0
Record name 2-Bromo-1,1,1,4,4,4-hexafluorobutane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10856550
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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